Cas no 30899-19-5 (Pentanol)

• Product Name: Pentanol
• CAS No: 30899-19-5
• MF: C₅H₁₂O
• MW: 88.1481819152832
• CID: 305161
• Update Time: 2026-05-14

Pentanol Chemical and Physical Properties

Names and Identifiers

• Pentanol
• ISOAMYL ALCOHOL
• 2-METHYL-4-BUTANOL
• 3-METHYL BUTANOL
• 3-METHYLBUTAN-1-OL
• 3-METHYLBUTYL ALCOHOL
• Amyl alcohol
• AMYL ALCOHOL,PRIMARY
• FEMA 2057
• ISOBUTYLCARBINOL
• ISOPENTANOL
• METHYL-BUTANOL

• Inchi： InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3
• InChI Key： AMQJEAYHLZJPGS-UHFFFAOYSA-N
• SMILES： CCCCCO

Computed Properties

• Exact Mass: 88.08880

Experimental Properties

• Color/Form: liquid
• Density: 0.809 g/mL at 25 °C(lit.)
• Melting Point: −117 °C(lit.)
• Boiling Point: 131-132 °C
• Flash Point: 109.4 °F
• Refractive Index: n20/D 1.407
• Solubility: 28g/l
• PSA: 20.23000
• LogP: 1.16890
• Solubility: Not available
• Vapor Pressure: 2 mm Hg ( 20 °C)

Pentanol Security Information

• Hazardous Material transportation number：UN 1105 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20-37-66
• Safety Instruction： S46
• RTECS：EL5425000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Explosive Limit：1.2-8%(V)
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols